Cas no 2228190-97-2 (4-2-(1H-1,2,4-triazol-1-yl)ethyloxane-2,6-dione)

• Product Name: 4-2-(1H-1,2,4-triazol-1-yl)ethyloxane-2,6-dione
• CAS No: 2228190-97-2
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 5928355
• PubChem ID: 165695776
• Update Time: 2025-06-10

4-2-(1H-1,2,4-triazol-1-yl)ethyloxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-2-(1H-1,2,4-triazol-1-yl)ethyloxane-2,6-dione
• 4-[2-(1H-1,2,4-triazol-1-yl)ethyl]oxane-2,6-dione
• EN300-1729191
• 2228190-97-2

• Inchi： 1S/C9H11N3O3/c13-8-3-7(4-9(14)15-8)1-2-12-6-10-5-11-12/h5-7H,1-4H2
• InChI Key： BEMWROFBNLXSMN-UHFFFAOYSA-N
• SMILES： O1C(CC(CC1=O)CCN1C=NC=N1)=O

Computed Properties

• Exact Mass: 209.08004122g/mol
• Monoisotopic Mass: 209.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 74.1Ų

Additional information on 4-2-(1H-1,2,4-triazol-1-yl)ethyloxane-2,6-dione

Research Brief on 4-2-(1H-1,2,4-triazol-1-yl)ethyloxane-2,6-dione (CAS: 2228190-97-2): Recent Advances and Applications

The compound 4-2-(1H-1,2,4-triazol-1-yl)ethyloxane-2,6-dione (CAS: 2228190-97-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique triazole and oxane-dione moieties, exhibits promising biological activities, particularly in the context of enzyme inhibition and antimicrobial applications. Recent studies have explored its potential as a scaffold for drug development, leveraging its structural versatility and pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 4-2-(1H-1,2,4-triazol-1-yl)ethyloxane-2,6-dione on bacterial efflux pumps, a critical mechanism of antibiotic resistance. The research demonstrated that the compound effectively disrupts the function of these pumps in multidrug-resistant Staphylococcus aureus strains, enhancing the efficacy of conventional antibiotics. Molecular docking simulations revealed that the triazole ring interacts with key residues in the pump's binding pocket, while the oxane-dione moiety stabilizes the complex through hydrogen bonding.

Further advancements in synthetic methodologies have also been reported. A team at the University of Cambridge developed a novel, high-yield synthesis route for 2228190-97-2, utilizing a one-pot cascade reaction that significantly reduces production costs and environmental impact. This breakthrough, detailed in Organic Process Research & Development, highlights the compound's scalability for industrial applications, paving the way for its broader adoption in preclinical studies.

In oncology research, 4-2-(1H-1,2,4-triazol-1-yl)ethyloxane-2,6-dione has shown potential as a modulator of tumor metabolism. A 2024 Nature Chemical Biology study identified its role in inhibiting hexokinase 2 (HK2), an enzyme overexpressed in many cancers. By disrupting glycolytic pathways, the compound induced selective apoptosis in cancer cells while sparing normal tissues. These findings position it as a candidate for combination therapies with existing chemotherapeutic agents.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of 2228190-97-2. Recent pharmacokinetic studies reported in Drug Metabolism and Disposition indicate rapid hepatic clearance, prompting ongoing structure-activity relationship (SAR) studies to improve metabolic stability. Researchers are exploring modifications to the ethyl linker and oxane-dione ring to enhance oral bioavailability without compromising target engagement.

The compound's versatility extends to materials science, where its photophysical properties have been harnessed for biosensor applications. A collaborative study between MIT and ETH Zurich demonstrated its utility as a fluorescence quencher in DNA-based sensors, offering improved sensitivity for detecting pathogenic biomarkers. This interdisciplinary application underscores the broad potential of 4-2-(1H-1,2,4-triazol-1-yl)ethyloxane-2,6-dione beyond traditional pharmaceutical domains.

In conclusion, recent research on 2228190-97-2 highlights its multifaceted applications across antimicrobial, anticancer, and diagnostic fields. While further optimization is needed to address pharmacokinetic limitations, the compound's unique chemical architecture and diverse biological activities make it a compelling subject for continued investigation. Future studies will likely focus on clinical translation and the development of derivative compounds with enhanced therapeutic profiles.